Cas no 83802-01-1 (1,6,11,16-Tetrastannacycloeicosane, 1,1,6,6,11,11,16,16-octaphenyl-)

1,6,11,16-Tetrastannacycloeicosane, 1,1,6,6,11,11,16,16-octaphenyl- structure
83802-01-1 structure
Product name:1,6,11,16-Tetrastannacycloeicosane, 1,1,6,6,11,11,16,16-octaphenyl-
CAS No:83802-01-1
MF:C64H72Sn4
MW:1316.09648
CID:668414
PubChem ID:13074713

1,6,11,16-Tetrastannacycloeicosane, 1,1,6,6,11,11,16,16-octaphenyl- Chemical and Physical Properties

Names and Identifiers

    • 1,6,11,16-Tetrastannacycloeicosane, 1,1,6,6,11,11,16,16-octaphenyl-
    • 1,1,6,6,11,11,16,16-octakis-phenyl-1,6,11,16-tetrastannacycloicosane
    • 83802-01-1
    • 1,1,6,6,11,11,16,16-Octaphenyl-1,6,11,16-tetrastannacycloicosane
    • DTXSID50517395
    • Inchi: InChI=1S/8C6H5.4C4H8.4Sn/c8*1-2-4-6-5-3-1;4*1-3-4-2;;;;/h8*1-5H;4*1-4H2;;;;
    • InChI Key: WSTTWOSDFWCLQC-UHFFFAOYSA-N
    • SMILES: C1CC[Sn](CCCC[Sn](CCCC[Sn](CCCC[Sn](C1)(C2=CC=CC=C2)C3=CC=CC=C3)(C4=CC=CC=C4)C5=CC=CC=C5)(C6=CC=CC=C6)C7=CC=CC=C7)(C8=CC=CC=C8)C9=CC=CC=C9

Computed Properties

  • Exact Mass: 1314.17116g/mol
  • Monoisotopic Mass: 1320.17221g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 68
  • Rotatable Bond Count: 8
  • Complexity: 1050
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų

1,6,11,16-Tetrastannacycloeicosane, 1,1,6,6,11,11,16,16-octaphenyl- Related Literature

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